Cas no 1895506-59-8 (1-(2,6-difluoro-3-methylphenyl)propan-2-ol)

• Product Name: 1-(2,6-difluoro-3-methylphenyl)propan-2-ol
• CAS No: 1895506-59-8
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6570151
• PubChem ID: 117280463
• Update Time: 2025-10-29

1-(2,6-difluoro-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-methylphenyl)propan-2-ol
• EN300-1785997
• 1895506-59-8

• Inchi： 1S/C10H12F2O/c1-6-3-4-9(11)8(10(6)12)5-7(2)13/h3-4,7,13H,5H2,1-2H3
• InChI Key： WVPMKPHXHVHMIJ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC(C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-difluoro-3-methylphenyl)propan-2-ol

Introduction to 1-(2,6-difluoro-3-methylphenyl)propan-2-ol (CAS No. 1895506-59-8)

1-(2,6-difluoro-3-methylphenyl)propan-2-ol, identified by its CAS number 1895506-59-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of fluorinated aromatic alcohols, a category known for its diverse applications in medicinal chemistry and material science. The presence of both fluorine and methyl substituents on the aromatic ring imparts unique electronic and steric properties, making this molecule a promising candidate for various biochemical interactions.

The structural features of 1-(2,6-difluoro-3-methylphenyl)propan-2-ol make it an intriguing subject for further investigation. The difluoro substitution at the 2 and 6 positions of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methyl group at the 3 position introduces steric hindrance, potentially influencing binding affinity and selectivity in biological targets. These structural attributes have positioned this compound as a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to increased binding affinity and resistance to metabolic degradation. The incorporation of fluorine into pharmaceuticals has been associated with improved efficacy and reduced side effects, making fluorinated alcohols like 1-(2,6-difluoro-3-methylphenyl)propan-2-ol particularly attractive for drug development.

One of the most compelling aspects of 1-(2,6-difluoro-3-methylphenyl)propan-2-ol is its potential application in the synthesis of bioactive molecules. Researchers have explored its utility as a precursor in the development of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The unique combination of substituents on the aromatic ring allows for fine-tuning of physicochemical properties, enabling the design of highly specific inhibitors with minimal off-target effects.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that the presence of both difluoro and methyl groups can optimize binding interactions with protein targets. These insights have guided the rational design of derivatives with improved potency and selectivity. For instance, modifications at the alcohol moiety have been explored to enhance solubility and bioavailability, addressing key challenges in drug formulation.

The pharmaceutical industry has also recognized the potential of fluorinated compounds in addressing unmet medical needs. 1-(2,6-difluoro-3-methylphenyl)propan-2-ol has been investigated as a building block for novel antibiotics and antiviral agents. The ability to introduce fluorine atoms into molecular structures has led to compounds with enhanced antibacterial properties, offering a promising solution to rising antibiotic resistance issues. Additionally, its role in antiviral drug development has been explored, particularly in targeting RNA viruses where fluorine substitution can improve viral inhibition.

In conclusion, 1-(2,6-difluoro-3-methylphenyl)propan-2-ol represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. The combination of difluoro and methyl substituents provides a rich framework for designing molecules with tailored biological activities. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.